GSK-9772

• Molecular Formula: C20H19Cl2F6NO2
• Molecular Weight: 490.3 g/mol
• InChI: InChI=1S/C20H19Cl2F6NO2/c1-2-3-8-29(11-12-9-15(21)17(30)16(22)10-12)14-6-4-13(5-7-14)18(31,19(23,24)25)20(26,27)28/h4-7,9-10,30-31H,2-3,8,11H2,1H3
• InChIKey: TYYLMKBOWXDDCT-UHFFFAOYSA-N

GSK-9772: Transrepression-Selective LXR Modulator

GSK-9772 (CHEMBL493241) is a synthetic small-molecule Liver X Receptor (LXR) modulator belonging to the N-phenyl tertiary amine (NPTA) class. It was identified through structure-guided design [1]. The compound is characterized as a transrepression-selective LXR modulator, demonstrating high affinity for the LXRβ subtype (IC50 = 30 nM) and a clear functional separation between anti-inflammatory gene repression and lipogenic gene activation in human cell lines [1].

1

Transrepression-selective LXR modulation in human cell lines

2

LXRβ-targeted pathway studies requiring lipogenic pathway separation

3

N-phenyl tertiary amine chemotype for structural biology applications

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source

GSK-9772: Generic Substitution Risks

Standard LXR agonists like T0901317 (T1317) and GW3965 activate both the anti-inflammatory transrepression pathway and the pro-lipogenic transactivation pathway, leading to hepatic steatosis and hypertriglyceridemia as a direct mechanistic liability [1]. GSK-9772 was specifically engineered to disrupt this linked signaling. It is mechanistically distinct, stabilizing the LXR receptor in a basal, repressed cofactor recruitment state that is quantitatively different from first-generation agonists [1]. Therefore, substituting GSK-9772 with a conventional LXR agonist will confound experimental results by simultaneously activating lipogenic programs, failing to isolate the transrepression-specific anti-inflammatory effects.

Mechanistic mismatch

Conventional LXR agonists (T0901317, GW3965) co-activate lipogenic transactivation, unlike the transrepression-biased profile of GSK-9772.

Pathway confounding

Substituting with a balanced agonist may induce SREBP1c and FAS expression, obscuring anti-inflammatory endpoint interpretation.

Nuclear receptor off-targets

First-generation tool T0901317 exhibits FXR agonism and ROR inverse agonism; GSK-9772 shows a distinct selectivity profile that may shift phenotypic readouts.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source

GSK-9772 vs. First-Generation LXR Agonists

Transrepression vs. Transactivation Selectivity

In direct mechanistic studies within the primary publication, GSK-9772 demonstrated greater than 10-fold selectivity for LXR-mediated transrepression of pro-inflammatory gene expression compared to transactivation of lipogenic signaling pathways [1]. This functional bias was determined through transcriptional profiling assays. In contrast, the first-generation LXR agonist T0901317, which served as the structural template for the series, concurrently activates both pathways, resulting in known lipogenic side effects such as increased SREBP1c and FAS expression and hepatic triglyceride accumulation in vivo [1].

Transrepression selectivity

Head-to-head

>10-fold bias for transrepression over transactivation

Supports transrepression-specific pathway isolation

Transcriptional profiling in human cell lines; comparator T0901317 activates both arms

Evidence Dimension	Functional selectivity (Transrepression vs. Transactivation)
Target Compound Data	>10-fold selective for transrepression over transactivation
Comparator Or Baseline	T0901317 (T1317): Non-selective; co-activates transactivation of lipogenic genes (SREBP1c, FAS) and leads to hepatic steatosis in rodents.
Quantified Difference	Qualitative mechanistic switch from balanced agonist to >10-fold transrepression-biased modulator.
Conditions	Transcriptional profiling in human cell lines; mechanistic cofactor recruitment assays (mammalian two-hybrid) [1].

Why This Matters

This quantified functional bias directly addresses the primary toxicity limitation of first-generation LXR agonists, making GSK-9772 the appropriate chemical tool for isolating the anti-inflammatory effects of LXR modulation without confounding lipogenic activation.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source

Nuclear Receptor Selectivity Profile

A nuclear receptor selectivity panel revealed that GSK-9772 was 100-fold more selective for LXR compared to Androgen Receptor (AR), Glucocorticoid Receptor (GR), Progesterone Receptor (PR), Mineralocorticoid Receptor (MR), Estrogen Receptors (ERα/β), Farnesoid X Receptor (FXR), or Peroxisome Proliferator-Activated Receptors (PPARα/γ/δ) [2]. It showed only weak cross-reactivity with Pregnane X Receptor (PXR), with an EC50 of 250 nM [1][3]. This contrasts with other synthetic LXR agonists like T0901317, which is known to act as a potent FXR agonist (EC50 ~5 μM) and an inverse agonist for RORα/γ, complicating phenotypic interpretation.

NR selectivity window

Class-level

>100-fold selectivity over AR, GR, PR, MR, ERα/β, FXR, PPARs

Reduces confounding nuclear receptor cross-talk

PXR EC50 = 250 nM; T0901317 shows FXR agonism ~5 µM and ROR inverse agonism

Evidence Dimension	Nuclear receptor selectivity panel
Target Compound Data	>100-fold selectivity for LXR over AR, GR, PR, MR, ERα/β, FXR, PPARα/γ/δ. PXR EC50 = 250 nM.
Comparator Or Baseline	T0901317: Potent FXR agonist (EC50 ~5 μM) and RORα/γ inverse agonist.
Quantified Difference	At least 20-fold greater selectivity over FXR compared to T0901317; clean profile against other major steroid hormone receptors.
Conditions	Mammalian two-hybrid and cell-based reporter gene assays for a panel of human nuclear receptors [1][2].

Why This Matters

This ensures that the anti-inflammatory phenotypes observed are due to specific LXR-mediated transrepression, not through confounding activity on FXR, RORs, or other steroid receptors.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source
• [2] Scite.ai Report. Structure-Guided Design of N-Phenyl Tertiary Amines as Transrepression-Selective Liver X Receptor Modulators with Anti-Inflammatory Activity. Contextual citation statements. View Source
• [3] Guide to Pharmacology (GtoPdb) / ChEMBL. GSK9772 ligand activity chart. PXR Inhibition EC50 data. View Source

LXRβ Binding: Divergent Functional Outcome

GSK-9772 binds to the LXRβ ligand-binding domain with high affinity (IC50 = 30 nM), which is comparable to the potency of the full agonist GW3965 (hLXRβ EC50 = 30 nM) [1]. However, cofactor profiling revealed that GSK-9772 and the agonist T1317 have key mechanistic differences. GSK-9772 stabilizes a distinct receptor conformation that favors basal repression, as demonstrated by differential recruitment of SRC1 and NCoR-derived peptide fragments in mammalian two-hybrid assays [2].

LXRβ binding vs. function

Head-to-head

LXRβ IC50 30 nM; divergent cofactor recruitment vs. GW3965 and T1317

Equivalent engagement yields functional separation

Mammalian two-hybrid with >60 cofactor peptides; basal repression state

Evidence Dimension	Mechanism of receptor modulation at equivalent binding occupancy
Target Compound Data	LXRβ IC50 = 30 nM; stabilizes a basal, repressed receptor state.
Comparator Or Baseline	GW3965: LXRβ EC50 = 30 nM (full agonist). T1317: promotes active coactivator recruitment.
Quantified Difference	Equivalent target engagement leads to divergent functional outcomes; qualitative switch from agonism to transrepression-selective modulation.
Conditions	Competitive binding assay (displacement of [N-methyl-3H]GW0438) and mammalian two-hybrid cofactor profiling with >60 cofactor peptide fragments [1][2].

Why This Matters

This demonstrates that functional selectivity is not a consequence of weak binding or partial agonism at the ligand level, but a true mechanistic differentiation that prevents lipogenic gene activation at therapeutically relevant concentrations.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source
• [2] Scite.ai Report. Structure-Guided Design of N-Phenyl Tertiary Amines as Transrepression-Selective Liver X Receptor Modulators with Anti-Inflammatory Activity. Contextual citation statements. View Source

Cellular Transactivation vs. Anti-Inflammatory Activity

In cellular functional assays, GSK-9772 acts as a very weak agonist in GAL4-driven LXR transactivation reporter gene assays, with EC50 values of approximately 3000 nM for both LXRα and LXRβ [2]. This is significantly weaker than full agonists like T0901317 (LXRα EC50 ~50 nM) [3]. However, in the same study, GSK-9772 demonstrated anti-inflammatory activity in a human macrophage IL-6 ELISA assay, confirming the separation of its transrepression activity from its minimal transactivation capability [1].

Cellular transactivation gap

Cross-study

LXRβ transactivation EC50 3000 nM; ~60-fold weaker than T0901317

Wide practical window for transrepression without lipogenic gene activation

GAL4 reporter in HEK293; anti-inflammatory activity retained in macrophage IL-6 assay

Evidence Dimension	Cellular transactivation vs. anti-inflammatory potency
Target Compound Data	LXRβ transactivation EC50 = 3000 nM; anti-inflammatory activity confirmed in human macrophage IL-6 assay.
Comparator Or Baseline	T0901317: LXRα transactivation EC50 ≈ 50 nM [3].
Quantified Difference	~60-fold weaker transactivation potency compared to T0901317, while retaining anti-inflammatory activity.
Conditions	GAL4 chimeric receptor reporter gene assay in HEK293 cells; IL-6 ELISA in LPS-stimulated human macrophages [1][2][3].

Why This Matters

The dose-response separation between its weak transactivation (EC50 = 3000 nM) and its high-affinity binding (IC50 = 30 nM) and anti-inflammatory activity provides a wide practical concentration window for researchers to study transrepression without triggering lipogenic gene expression.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source
• [2] Guide to Pharmacology (GtoPdb) / ChEMBL. GSK9772 ligand activity chart. LXRbeta GAL4 assay data. View Source
• [3] MedChemExpress product page for T0901317. Potency data for LXRα and FXR. View Source

Crystal Structure-Guided Design

The rational design of GSK-9772 is based on the co-crystal structure of T0901317 (T1317) bound to hLXRβ, which revealed that the sulfonyl moiety was not critical for binding, and that the ligand-binding pocket was plastic [1]. By replacing the tertiary sulfonamide with a substituted N-phenyl tertiary amine, the authors successfully perturbed the receptor conformation. A subsequent co-crystal structure of the structurally related analog 19 bound to LXRβ confirmed that the new chemotype engages regions of the receptor that affect modulation separately from agonism [1].

Crystal structure rationale

Supporting evidence

Co-crystal of analog 19 with LXRβ confirms NPTA chemotype stabilizes repressive conformation

Structural basis for biased modulation distinct from T0901317 binding mode

X-ray crystallography of hLXRβ ligand-binding domain

Evidence Dimension	Structural mechanism of action
Target Compound Data	Co-crystal structure of analog 19 (direct structural analog of GSK-9772) bound to LXRβ reveals a distinct binding mode that enables transrepression-selective modulation.
Comparator Or Baseline	T0901317 (T1317): Co-crystal structure shows a binding mode that stabilizes the active AF-2 helix conformation, promoting coactivator recruitment and full agonism.
Quantified Difference	Qualitative structural difference: N-phenyl tertiary amine chemotype perturbs receptor conformation away from active state.
Conditions	X-ray crystallography of hLXRβ ligand-binding domain complexes [1].

Why This Matters

Provides structural validation that GSK-9772 is not simply a weaker agonist but a mechanistically distinct modulator, supporting its use as a unique chemical probe for dissecting LXR biology.

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source

GSK-9772: Application Scenarios

Macrophage Anti-Inflammatory Transrepression

In studies aiming to link LXR activation to suppression of pro-inflammatory cytokines (e.g., IL-6, iNOS, COX-2) in human macrophages, GSK-9772 provides a clean tool to induce transrepression without the concurrent activation of SREBP1c and FAS. As demonstrated in the primary publication, GSK-9772 shows anti-inflammatory activity in human macrophage IL-6 ELISA assays while being >10-fold selective for transrepression over transactivation, a critical control that cannot be achieved with T0901317 or GW3965 [1].

In Vivo Inflammation Models Without Steatosis

For animal models of neuroinflammation, rheumatoid arthritis, or atherosclerosis where long-term LXR activation with first-generation agonists like T0901317 is compromised by hepatic triglyceride accumulation and hypertriglyceridemia, GSK-9772 is the appropriate tool compound. Its profiling in the primary literature specifically demonstrates separation of anti-inflammatory and lipogenic activities in human liver cell lines, positioning it as a candidate for in vivo studies where lipogenic toxicity would otherwise be a confounding variable [1].

Nuclear Receptor Selectivity Profiling

When investigating the role of LXR in complex cellular environments where cross-talk with other nuclear receptors (FXR, ROR, PXR) is a concern, GSK-9772's 100-fold selectivity over other steroid hormone receptors makes it a superior chemical probe [2]. It eliminates the confounding activity on FXR and RORγ that is observed with T0901317, enabling more confident target deconvolution and mechanistic interpretation.

Structural Biology of Transrepression Conformations

The co-crystal structure of the structurally related NPTA analog 19 bound to LXRβ provides a template for understanding the unique binding mode that stabilizes the repressive receptor conformation [1]. GSK-9772 and its analogs are suitable for further structural biology studies aimed at rationalizing the allosteric modulation of cofactor recruitment that underpins transrepression selectivity.

Application

Selection Property

Validation Focus

Macrophage transrepression assay

Transrepression-biased modulation

IL-6 / iNOS endpoint without SREBP1c induction

In vivo inflammation model

Lipogenic pathway separation

Hepatic triglyceride endpoint monitoring

Nuclear receptor cross-talk studies

NR selectivity profile

Exclusion of FXR/ROR confounding activity

LXRβ structural biology

NPTA chemotype binding mode

Cofactor recruitment conformation analysis

• [1] Chao, E. Y., et al. Structure-guided design of N-phenyl tertiary amines as transrepression-selective liver X receptor modulators with anti-inflammatory activity. Journal of Medicinal Chemistry, 2008, 51(18), 5758-5765. View Source
• [2] Scite.ai Report. Structure-Guided Design of N-Phenyl Tertiary Amines as Transrepression-Selective Liver X Receptor Modulators with Anti-Inflammatory Activity. Contextual citation statements. View Source